Cas no 65108-42-1 (5-Hexyn-3-ol, 3,4,4-trimethyl-)

• Product Name: 5-Hexyn-3-ol, 3,4,4-trimethyl-
• CAS No: 65108-42-1
• MF: C₉H₁₆O
• MW: 140.222743034363
• CID: 1684154
• Update Time: 2024-08-30

5-Hexyn-3-ol, 3,4,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 5-Hexyn-3-ol, 3,4,4-trimethyl-

• Inchi： 1S/C9H16O/c1-6-8(3,4)9(5,10)7-2/h1,10H,7H2,2-5H3
• InChI Key： HWZZBDXUUFQROL-UHFFFAOYSA-N
• SMILES： CCC(C)(O)C(C)(C)C#C

Computed Properties

• Exact Mass: 140.12018

Experimental Properties

• Density: 0.884±0.06 g/cm3(Predicted)
• Boiling Point: 204.9±13.0 °C(Predicted)
• PSA: 20.23
• pka: 14.61±0.29(Predicted)